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Compound of Interest

Compound Name: L-Tryptophan-1-13C

Cat. No.: B1469580

This technical guide provides a detailed methodology for calculating the molecular weight of L-
Tryptophan isotopically labeled with Carbon-13 at a single position. This information is critical
for researchers and professionals in drug development and various scientific fields where
isotopic labeling is utilized for metabolic tracking, structural analysis, and quantitative
proteomics.

Foundational Data: L-Tryptophan and Carbon
Isotopes

L-Tryptophan is an essential amino acid with the standard molecular formula C11H12N202[1][2]
[3][4][5]. The naturally occurring molecular weight of L-Tryptophan is approximately 204.23
g/mol . This value is an average based on the natural abundance of the constituent isotopes of
each element.

Carbon exists primarily as two stable isotopes: Carbon-12 (*2C) and Carbon-13 (*3C). Carbon-
12 is the more abundant isotope. The atomic mass of the Carbon-13 isotope is approximately
13.003354835 Da. Isotopic labeling involves the substitution of a more abundant isotope with a
less abundant one, in this case, replacing a *2C atom with a 13C atom.

Methodology: Calculation of Molecular Weight

The calculation of the molecular weight for L-Tryptophan-1-13C requires a precise summation of
the atomic masses of its constituent atoms, accounting for the single isotopic substitution.
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Experimental Protocol: Molecular Weight Calculation

o Establish the Molecular Formula: The molecular formula for standard L-Tryptophan is
C11H12N20:2. For L-Tryptophan-1-13C, the formula is represented as [*3C]C10H12N202 to
denote the presence of one Carbon-13 atom and ten Carbon-12 atoms.

» Summation of Atomic Weights: The molecular weight is calculated by summing the atomic
weights of all atoms in the isotopically labeled molecule. The standard atomic weights for the
other elements are:

[e]

Hydrogen (H): ~1.008 Da

o

Nitrogen (N): ~14.007 Da

o

Oxygen (O): ~15.999 Da

[¢]

Carbon-12 (12C): ~12.000 Da

[¢]

Carbon-13 (33C): ~13.00335 Da
» Calculation:

Mass of 10 Carbon-12 atoms = 10 * 12.000 Da = 120.000 Da

o

o Mass of 1 Carbon-13 atom = 1 * 13.00335 Da = 13.00335 Da
o Mass of 12 Hydrogen atoms = 12 * 1.008 Da = 12.096 Da

o Mass of 2 Nitrogen atoms = 2 * 14.007 Da = 28.014 Da

o Mass of 2 Oxygen atoms = 2 * 15.999 Da = 31.998 Da

o Total Molecular Weight = 120.000 + 13.00335 + 12.096 + 28.014 + 31.998 = 205.21135
Da

This calculated value represents the monoisotopic mass of L-Tryptophan-1-13C.

Data Summary
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The quantitative data is summarized in the table below for clear comparison.

] Molecular ] .
Molecular Isotopic . Monoisotopic
Compound . Weight ( g/mol
Formula Composition | Mass (Da)
Natural
L-Tryptophan C11H12N202 204.23 204.089878
Abundance
L-Tryptophan-1- ]
[13C]C10H12N202 One 13C Atom Not Applicable 205.21135

13C

Logical Workflow for Molecular Weight
Determination

The process of determining the molecular weight of an isotopically labeled compound follows a
clear logical progression.
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Identify Base Molecule:
L-Tryptophan

N

Determine Standard Molecular Formula:
C11H12N202

Identify Isotopic Label:
Carbon-13 (13C)

N,

Define Labeled Molecular Formula:
[13C]C10H12N202

C-12,C-13,H,N, O

Obtain Atomic Weights of Constituent Isotopes:

Calculate Total Molecular Weight:
Sum of Atomic Weights

Result:
Molecular Weight of L-Tryptophan-1-13C

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of L-Tryptophan-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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